![molecular formula C14H21NO2 B3074227 Methyl 4-[(pentylamino)methyl]benzoate CAS No. 1019518-32-1](/img/structure/B3074227.png)
Methyl 4-[(pentylamino)methyl]benzoate
Overview
Description
“Methyl 4-[(pentylamino)methyl]benzoate” is a chemical compound . It is an ester, which is a class of compounds produced by the reaction between carboxylic acids and alcohols .
Synthesis Analysis
The synthesis of esters like “Methyl 4-[(pentylamino)methyl]benzoate” typically involves the condensation of a carboxylic acid and an alcohol in the presence of a strong acid . This process is known as Fischer esterification . The reaction involves an acid-catalyzed reaction between a carboxylic acid and an alcohol .Chemical Reactions Analysis
Esters like “Methyl 4-[(pentylamino)methyl]benzoate” can undergo various reactions. They can be hydrolyzed to carboxylic acids under acidic or basic conditions . They can also react with organometallic compounds to form tertiary alcohols . Furthermore, esters can undergo trans-esterification reactions to form different esters .Scientific Research Applications
Organic Synthesis and Chemical Reactions
Methyl 4-aminobenzoate serves as a versatile building block in organic synthesis. Researchers exploit its reactivity in diverse reactions, including:
Safety and Hazards
The safety data sheet for a similar compound, Methyl 4-aminobenzoate, indicates that it is harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray . Protective gloves, eye protection, and face protection should be worn when handling it .
Mechanism of Action
Target of Action
It is known that esters like methyl 4-[(pentylamino)methyl]benzoate often interact with various enzymes and receptors in the body .
Mode of Action
Methyl 4-[(pentylamino)methyl]benzoate, being an ester, undergoes reactions at both the ring and the ester, depending on the substrate . Electrophiles attack the ring, as illustrated by acid-catalyzed nitration with nitric acid . Nucleophiles attack the carbonyl center, as shown by hydrolysis .
Biochemical Pathways
Esters are known to be involved in various biochemical reactions, including ester hydrolysis and trans-esterification .
Pharmacokinetics
It is known that esters are generally well-absorbed and can be distributed throughout the body .
Result of Action
The interaction of esters with various enzymes and receptors can lead to a wide range of biological effects .
properties
IUPAC Name |
methyl 4-[(pentylamino)methyl]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO2/c1-3-4-5-10-15-11-12-6-8-13(9-7-12)14(16)17-2/h6-9,15H,3-5,10-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMBWGYSIRWLSHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNCC1=CC=C(C=C1)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[(pentylamino)methyl]benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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